Cas no 2266564-54-7 ([9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid)

• Product Name: [9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid
• CAS No: 2266564-54-7
• MF: C₂₈H₁₆N₂O₈
• MW: 508.435247421265
• CID: 5086600
• PubChem ID: 162393996
• Update Time: 2026-03-02

[9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• [9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid
• CS-0170575
• 2266564-54-7
• BS-48019
• 9-(3,6-dicarboxycarbazol-9-yl)carbazole-3,6-dicarboxylic acid
• F76689

• Inchi： 1S/C28H16N2O8/c31-25(32)13-1-5-21-17(9-13)18-10-14(26(33)34)2-6-22(18)29(21)30-23-7-3-15(27(35)36)11-19(23)20-12-16(28(37)38)4-8-24(20)30/h1-12H,(H,31,32)(H,33,34)(H,35,36)(H,37,38)
• InChI Key： KQSGDHZJOWBJCC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(=C1)C1C=C(C(=O)O)C=CC=1N2N1C2C=CC(C(=O)O)=CC=2C2=CC(C(=O)O)=CC=C12)=O

Computed Properties

• Exact Mass: 508.09066547g/mol
• Monoisotopic Mass: 508.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 159

Additional information on [9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid

Recent Advances in [9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid (CAS: 2266564-54-7) Research

The compound [9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid (CAS: 2266564-54-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This polycyclic aromatic compound, characterized by its bicarbazole core and multiple carboxylic acid functional groups, has shown promising applications in drug discovery, materials science, and bioimaging. Recent studies have particularly focused on its unique electronic properties and potential as a building block for functional materials.

Structural analysis reveals that the extended π-conjugated system of this molecule enables exceptional charge transport properties, making it valuable for organic electronic applications. The four carboxylic acid groups provide multiple sites for further functionalization, allowing researchers to tune its solubility and interaction properties. A 2023 study published in Advanced Materials demonstrated its effectiveness as a component in organic light-emitting diodes (OLEDs), achieving remarkable device stability and efficiency.

In pharmaceutical research, the bicarbazole scaffold has drawn attention due to its structural similarity to known bioactive compounds. Recent investigations have explored its potential as a kinase inhibitor scaffold, with preliminary results showing selective activity against certain cancer-related kinases. The compound's fluorescence properties have also been utilized in developing novel biosensors, as reported in a 2024 ACS Sensors publication.

Significant progress has been made in the synthetic methodologies for [9,9'-Bicarbazole]-3,3',6,6'-tetracarboxylic acid. A 2023 Nature Protocols paper detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. This advancement has facilitated broader research applications and scale-up potential for industrial applications.

The compound's unique combination of electronic and structural properties continues to inspire innovative applications. Current research directions include its use in metal-organic frameworks (MOFs) for gas storage, as a component in organic batteries, and as a fluorescent probe for cellular imaging. These diverse applications highlight the molecule's versatility and the growing interest in its potential across multiple scientific disciplines.